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Compound of Interest

Compound Name:
14:1 EPC

trifluoromethanesulfonate

Cat. No.: B11929734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and is based on publicly available

information. It is not a substitute for a manufacturer-provided Safety Data Sheet (SDS). Always

consult the official SDS for the most accurate and up-to-date safety and handling information

before working with any chemical.

Introduction
1-myristoyl-2-palmitoyl-sn-glycero-3-phosphocholine (14:1 EPC) is a specific

phosphatidylcholine, a class of phospholipids that are major components of biological

membranes. The trifluoromethanesulfonate (triflate) salt form of this lipid is often used in

research and development, particularly in the formation of liposomes and other lipid-based

drug delivery systems. Understanding the safety and handling of this compound is critical for

ensuring laboratory safety and experimental integrity.

Hazard Identification and Safety Data
While a specific, comprehensive Safety Data Sheet for 14:1 EPC trifluoromethanesulfonate
is not readily available in public domains, a hazard assessment can be extrapolated from

similar compounds. It is crucial to handle this compound with the care afforded to all research

chemicals for which full toxicological data is not available.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b11929734?utm_src=pdf-interest
https://www.benchchem.com/product/b11929734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: General Hazard Information (Based on similar lipid compounds)

Hazard Classification Description Precautionary Statement

Physical Hazards
Not classified as a physical

hazard.
None specified.

Health Hazards

May cause skin irritation. May

cause serious eye irritation.

May cause respiratory

irritation.

P261, P280, P302+P352,

P305+P351+P338

Environmental Hazards No data available.
Avoid release to the

environment.

Handling and Storage
Proper handling and storage are paramount to maintaining the stability of 14:1 EPC
trifluoromethanesulfonate and ensuring the safety of laboratory personnel.

Workflow for Safe Handling:

Receiving the Compound Store at -20°C
Protect from Light

Handling in a
Well-Ventilated Area

(Fume Hood)

Wear Appropriate PPE:
- Gloves

- Lab Coat
- Safety Glasses

Weighing Dissolving in
Appropriate Solvent

Dispose of Waste
According to Institutional
and Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 14:1 EPC trifluoromethanesulfonate.

Storage Recommendations:

Temperature: Store at -20°C to prevent degradation.
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Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

Light: Protect from light, as prolonged exposure can lead to decomposition.

Experimental Protocols
The use of 14:1 EPC trifluoromethanesulfonate will largely be in the context of preparing

lipid-based formulations. The following is a generalized protocol for the preparation of

liposomes using the thin-film hydration method.

Experimental Workflow for Liposome Preparation:

Start: Lipid Mixture
(including 14:1 EPC trifluoromethanesulfonate)

Dissolve lipids in
organic solvent (e.g., chloroform)

Evaporate solvent under
reduced pressure to form a thin film

Hydrate the lipid film with
an aqueous buffer

Sonicate or extrude to
form unilamellar vesicles

End: Liposome Suspension
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Caption: Generalized workflow for the preparation of liposomes.

Detailed Methodology:

Lipid Preparation: Co-dissolve 14:1 EPC trifluoromethanesulfonate and other lipid

components (e.g., cholesterol) in a suitable organic solvent such as chloroform or a

chloroform:methanol mixture in a round-bottom flask.

Thin-Film Formation: Attach the flask to a rotary evaporator. Rotate the flask in a water bath

(temperature should be above the phase transition temperature of the lipids) under reduced

pressure to evaporate the organic solvent. A thin, uniform lipid film will form on the inner

surface of the flask.

Drying: Further dry the lipid film under a high vacuum for at least 2 hours to remove any

residual organic solvent.

Hydration: Add the desired aqueous buffer to the flask. The temperature of the buffer should

also be above the lipid phase transition temperature.

Vesicle Formation: Agitate the flask to disperse the lipid film, resulting in the formation of

multilamellar vesicles (MLVs).

Size Reduction (Optional but Recommended): To obtain small unilamellar vesicles (SUVs) or

large unilamellar vesicles (LUVs) of a defined size, the MLV suspension can be subjected to

sonication (using a probe or bath sonicator) or extrusion through polycarbonate membranes

of a specific pore size.

Signaling Pathways
As a component of cellular membranes, phosphatidylcholines like 14:1 EPC are integral to

numerous signaling pathways. While specific pathways directly modulated by the

trifluoromethanesulfonate salt are not detailed, the phosphatidylcholine backbone is a key

player in lipid signaling.

Simplified Phosphatidylcholine Signaling Relationship:
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Caption: Enzymatic hydrolysis of phosphatidylcholine and resulting signaling molecules.

This diagram illustrates how phosphatidylcholine can be enzymatically cleaved to produce

various second messengers that are involved in a multitude of cellular processes, including

proliferation, differentiation, and apoptosis. The specific fatty acid composition of 14:1 EPC will

influence the downstream effects of its metabolic products.

To cite this document: BenchChem. [Comprehensive Technical Guide: Safety and Handling
of 14:1 EPC Trifluoromethanesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929734#14-1-epc-trifluoromethanesulfonate-
safety-data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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